Protohypericin
Protohypericin
Brand Name:
Vulcanchem
CAS No.:
548-03-8
VCID:
VC0192192
InChI:
InChI=1S/C30H18O8/c1-9-3-11-19(13(31)5-9)29(37)25-17(35)7-15(33)23-24-16(34)8-18(36)26-28(24)22(21(11)27(23)25)12-4-10(2)6-14(32)20(12)30(26)38/h3-8,33-38H,1-2H3
SMILES:
Molecular Formula:
C30H18O8
Molecular Weight:
506.5 g/mol
Protohypericin
CAS No.: 548-03-8
Natural Products
VCID: VC0192192
Molecular Formula: C30H18O8
Molecular Weight: 506.5 g/mol
| CAS No. | 548-03-8 |
|---|---|
| Product Name | Protohypericin |
| Molecular Formula | C30H18O8 |
| Molecular Weight | 506.5 g/mol |
| IUPAC Name | 9,11,13,16,18,20-hexahydroxy-5,24-dimethylheptacyclo[13.11.1.12,10.03,8.019,27.021,26.014,28]octacosa-1,3,5,8,10,12,14(28),15(27),16,18,20,23,25-tridecaene-7,22-dione |
| Standard InChI | InChI=1S/C30H18O8/c1-9-3-11-19(13(31)5-9)29(37)25-17(35)7-15(33)23-24-16(34)8-18(36)26-28(24)22(21(11)27(23)25)12-4-10(2)6-14(32)20(12)30(26)38/h3-8,33-38H,1-2H3 |
| Standard InChIKey | DPKVSJZTYNGFAW-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=O)C2=C(C3=C(C=C(C4=C3C(=C5C6=CC(=CC(=O)C6=C(C7=C(C=C(C4=C57)O)O)O)C)C2=C1)O)O)O |
| Synonyms | 1,3,4,6,8,15-Hexahydroxy-10,13-dimethyldibenzo[a,o]perylene-7,16-dione |
| PubChem Compound | 164660 |
| Last Modified | Nov 11 2021 |
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